![molecular formula C6H16BrN B1346591 Trimethylpropylammonium bromide CAS No. 2650-50-2](/img/structure/B1346591.png)
Trimethylpropylammonium bromide
Overview
Description
Trimethylpropylammonium bromide is a chemical compound with the CAS Number: 2650-50-2 . It has a molecular weight of 182.1 and its IUPAC name is 1,1,2-trimethylpropylamine hydrobromide .
Molecular Structure Analysis
The molecular formula of this compound is C6H16BrN . The InChI code is 1S/C6H15N.BrH/c1-5(2)6(3,4)7;/h5H,7H2,1-4H3;1H .
Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas . It is hygroscopic, meaning it absorbs moisture from the air . It is soluble in water .
Scientific Research Applications
Hydrophobic Agglomeration in Aqueous Solutions
Trimethylpropylammonium bromide (TMPAB) is utilized in hydrophobic agglomeration processes. For instance, dodecyl trimethyl ammonium bromides (DTAB), a related compound, adsorbs on montmorillonite surfaces to increase hydrophobicity, leading to enhanced hydrophobic agglomeration in water. This has significant implications for materials science and environmental applications (Zhan et al., 2020).
Influence on Micellar Properties of Ionic Surfactants
TMPAB plays a critical role in modifying the micellar properties of ionic surfactants. A study focusing on various hydrophilic groups, including TMPAB, assessed their impact on thermodynamic parameters and micellization. This research is vital for formulating new pharmaceutical dosage forms and understanding surfactant behavior (Oremusová et al., 2019).
Electrokinetic Transport in Liquid Films
TMPAB derivatives, such as trimethyl(tetradecyl)ammonium bromide (TTAB), are used to study electrokinetic transport phenomena in liquid films. This research, involving advanced microscopy and numerical simulations, contributes significantly to our understanding of dynamic flow fields and electrochemistry in various industrial and scientific applications (Sheik et al., 2020).
Sensing and Detection Applications
TMPAB is integral in the development of sensitive and selective sensors. For instance, a study demonstrated its use in a colorimetric sensor for detecting cadmium ions. This kind of research is essential for environmental monitoring and public health safety (Charoensuk et al., 2021).
Impact on Colloidal Stability and Aggregation
Cetyl trimethyl ammonium bromide, a variant of TMPAB, has been studied for its effects on the colloidal stability, aggregation, and dissolution of nanoparticles, such as silver nanoparticles. These findings are crucial for understanding nanoparticle behavior in various environments and for their application in nanotechnology (Fernando et al., 2019).
Safety and Hazards
Trimethylpropylammonium bromide causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse .
Mechanism of Action
Target of Action
Trimethylpropylammonium bromide is a quaternary ammonium compound . The primary targets of such compounds are typically biological membranes, where they can interact with lipid bilayers and proteins.
Mode of Action
Quaternary ammonium compounds, including this compound, are known to act as phase transfer catalysts in organic synthesis . They facilitate the transfer of reactants between immiscible phases, such as between an organic phase and an aqueous phase . This can enhance the rate of reactions and improve the yield of products.
Biochemical Pathways
As a phase transfer catalyst, it can influence a wide range of reactions in organic synthesis .
Result of Action
The molecular and cellular effects of this compound are largely dependent on its role as a phase transfer catalyst. By facilitating the transfer of reactants between immiscible phases, it can enhance the efficiency of various chemical reactions .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the efficiency of phase transfer catalysis can be affected by the polarity of the solvent, the temperature, and the presence of other ions . Furthermore, the stability of this compound may be affected by factors such as pH and temperature.
properties
IUPAC Name |
trimethyl(propyl)azanium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N.BrH/c1-5-6-7(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCGQIZKUTMUWDC-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[N+](C)(C)C.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80883878 | |
Record name | 1-Propanaminium, N,N,N-trimethyl-, bromide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2650-50-2 | |
Record name | 1-Propanaminium, N,N,N-trimethyl-, bromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2650-50-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Trimethylpropylammonium bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002650502 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2650-50-2 | |
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Record name | 1-Propanaminium, N,N,N-trimethyl-, bromide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | 1-Propanaminium, N,N,N-trimethyl-, bromide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trimethylpropylammonium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.339 | |
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Record name | Trimethylpropylammonium bromide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FWF6WK28J5 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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